N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide
• InChI: InChI=1S/C15H17N3O4/c1-10-3-6-12(18(20)21)13(7-10)22-8-14(19)17-15(2,9-16)11-4-5-11/h3,6-7,11H,4-5,8H2,1-2H3,(H,17,19)
• InChI Key: VKMZITLEUHHPJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OCC(=O)NC(C)(C#N)C2CC2
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol

Description

N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide, also known as CCPA, is a synthetic compound that has been widely used in scientific research as a selective agonist for the A1 adenosine receptor. The A1 adenosine receptor is a G protein-coupled receptor that is widely distributed throughout the central nervous system and has been implicated in a variety of physiological processes, including sleep regulation, cardiovascular function, and pain perception.

Mechanism of Action

N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide acts as a selective agonist for the A1 adenosine receptor, which is a G protein-coupled receptor that is widely distributed throughout the central nervous system. Activation of the A1 adenosine receptor leads to a variety of downstream effects, including the inhibition of adenylyl cyclase and the activation of potassium channels. These effects lead to a decrease in intracellular cAMP levels and hyperpolarization of the cell membrane, which ultimately leads to the physiological effects observed with N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide.
Biochemical and physiological effects:
N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide has been shown to have a variety of effects on physiological processes, including reducing heart rate and blood pressure, decreasing pain perception, and improving cognitive function. N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide has also been used in the study of sleep regulation, where it has been shown to increase slow-wave sleep and improve sleep quality.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide in lab experiments is its selectivity for the A1 adenosine receptor, which allows for more specific targeting of this receptor in studies. However, one limitation of using N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in experiments.

Future Directions

There are several future directions for the study of N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide. One direction is the investigation of its potential therapeutic applications, particularly in the treatment of pain and sleep disorders. Another direction is the development of more stable analogs of N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide that could be used in longer-term experiments. Finally, there is a need for further research into the underlying mechanisms of N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide's effects on physiological processes, which could lead to a better understanding of the A1 adenosine receptor and its role in these processes.

Synthesis Methods

N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide can be synthesized through a multistep process that involves the reaction of 5-methyl-2-nitrophenol with ethyl bromoacetate to form 2-(5-methyl-2-nitrophenoxy)ethyl acetate. This intermediate is then reacted with cyclopropylamine and sodium cyanide to form N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide.

Scientific Research Applications

N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide has been widely used in scientific research as a selective agonist for the A1 adenosine receptor. It has been shown to have a variety of effects on physiological processes, including reducing heart rate and blood pressure, decreasing pain perception, and improving cognitive function. N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide has also been used in the study of sleep regulation, where it has been shown to increase slow-wave sleep and improve sleep quality.